Cas no 403845-70-5 (N-(Adamantan-1-yl)-4-bromobenzamide)

• Product Name: N-(Adamantan-1-yl)-4-bromobenzamide
• CAS No: 403845-70-5
• MF: C₁₇H₂₀BrNO
• MW: 334.250803947449
• CID: 1023969
• PubChem ID: 4457363
• Update Time: 2025-04-20

N-(Adamantan-1-yl)-4-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(Adamantan-1-yl)-4-bromobenzamide
• N-(1-adamantyl)-4-bromobenzamide
• AC1NATF7
• ANW-62523
• CTK8B9437
• MolPort-004-356-605
• N-adamantyl-4-bromobenzamide
• Oprea1_666805
• 403845-70-5
• (z)-N-(adamantan-1-yl)-4-bromobenzamide
• AKOS000202682
• DB-343627
• DTXSID50403486

• Inchi： 1S/C17H20BrNO/c18-15-3-1-14(2-4-15)16(20)19-17-8-11-5-12(9-17)7-13(6-11)10-17/h1-4,11-13H,5-10H2,(H,19,20)
• InChI Key： BPODQLGKAZLQDT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 333.07283g/mol
• Monoisotopic Mass: 333.07283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.1Ų